Cas no 115154-33-1 (Ethanaminium,2-[[[2-(acetyloxy)-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt)
115154-33-1 structure
Product Name:Ethanaminium,2-[[[2-(acetyloxy)-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
CAS No:115154-33-1
MF:C26H52NO8P
MW:537.666749954224
CID:130652
PubChem ID:1363
Update Time:2025-04-19
Ethanaminium,2-[[[2-(acetyloxy)-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,2-[[[2-(acetyloxy)-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
- 9CI
- 3,5,9-TRIOXA-4-PHOSPHAPENTACOSAN-1-AMINIUM, 7-(ACETYLOXY)-4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-, INNER SALT, 4-OXIDE (9CI)
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-,innersalt,4-oxide(9CI]
- Ethanaminium,2-[[[2-(acetyloxy)-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-tr...
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-,innersalt,4-oxide(9CI)
- FT-0614434
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-,innersalt
- FT-0614432
- (2-acetyloxy-3-hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
- CHEMBL164328
- 1-acyl-PAF
- FT-0614433
- 115154-33-1
- CHEBI:183880
- FT-0614431
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
-
- Inchi: 1S/C26H52NO8P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(29)32-22-25(35-24(2)28)23-34-36(30,31)33-21-20-27(3,4)5/h25H,6-23H2,1-5H3
- InChI Key: XPAXRSJGGFVTFM-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCC)=O)OC(C)=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 538.35109
- Monoisotopic Mass: 537.34305461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 26
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 108.36
Ethanaminium,2-[[[2-(acetyloxy)-3-[(1-oxohexadecyl)oxy]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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